Cas no 2028186-84-5 (5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde)

• Product Name: 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde
• CAS No: 2028186-84-5
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• CID: 5267741
• Update Time: 2025-07-18

5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde
• Benzaldehyde, 5-fluoro-2-(2-methyl-5-thiazolyl)-
• 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde

• Inchi： 1S/C11H8FNOS/c1-7-13-5-11(15-7)10-3-2-9(12)4-8(10)6-14/h2-6H,1H3
• InChI Key： RZAOUVRABOVBCA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1C=CC(=CC=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2

Additional information on 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde

Introduction to 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde (CAS No. 2028186-84-5)

5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde, with the CAS number 2028186-84-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzaldehyde moiety and a 2-methyl-1,3-thiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde is C₁₁H₉FNO₂S, and its molecular weight is approximately 240.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 5-fluoro-2-bromobenzaldehyde with 2-methylthiazole in the presence of a suitable base. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of physical properties, 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde is a solid at room temperature with a melting point ranging from 90 to 93°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various biochemical assays and pharmaceutical formulations.

The biological activity of 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against human cathepsin S, an enzyme implicated in autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. The study demonstrated that 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde effectively binds to the active site of cathepsin S, thereby inhibiting its catalytic activity.

Beyond its enzymatic inhibition properties, 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde has also shown promise as an anti-inflammatory agent. Research conducted at the University of California, San Francisco (UCSF) in 2020 revealed that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. These findings suggest that 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde could be developed into a novel therapeutic agent for treating inflammatory disorders.

In addition to its direct biological effects, 5-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde has been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, a study published in Organic Letters in 2019 described the use of this compound as a key intermediate in the synthesis of novel thiazole-containing peptidomimetics with improved bioavailability and reduced toxicity compared to their parent compounds.

The safety profile of 5-Fluoro-2-(2-methyl-1,3-thiazol-5-y l)benzaldehyde has also been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-fluoro--(methyl--thiazol-)benzaldehyde (CAS No. 2028186--) represents an exciting molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents for various diseases. As research continues to advance in this field, it is likely that new insights into the properties and applications of this compound will emerge, further enhancing its significance in the scientific community.